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Compound of Interest

Compound Name: LAS191859

Cat. No.: B608470 Get Quote

Despite a comprehensive search, the chemical entity designated as LAS191859 remains

elusive in the public domain. This suggests that LAS191859 may be an internal development

code, a compound that has been discontinued, or a research molecule not yet disclosed in

publicly accessible scientific literature or databases. Without a definitive chemical structure, a

detailed technical guide on its properties and biological activities cannot be compiled.

To provide an in-depth analysis as requested, the unique chemical identifier of a compound is

paramount. This identifier, which can be a formal IUPAC name, a CAS registry number, or a

representation like a SMILES string, is the key to unlocking a wealth of information. It allows

researchers to access databases and literature that contain critical data on:

Physicochemical Properties: Such as molecular weight, solubility, and lipophilicity, which are

fundamental to understanding a compound's behavior.

Pharmacokinetic Profiles: Detailing how the substance is absorbed, distributed, metabolized,

and excreted (ADME) by an organism.

Pharmacodynamic Characteristics: Describing the molecule's mechanism of action and its

effects on biological systems.

In the absence of a confirmed identity for LAS191859, any attempt to provide a technical guide

would be speculative and lack the factual basis required for a scientific audience.
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To generate the requested in-depth technical guide, one of the following pieces of information

for LAS191859 is essential:

Chemical Structure: A 2D or 3D representation of the molecule.

IUPAC Name: The systematic name of the compound according to the International Union of

Pure and Applied Chemistry.

CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts

Service.

SMILES (Simplified Molecular-Input Line-Entry System) String: A line notation for describing

the structure of chemical species.

Alternative Designations or Code Names: Any other identifiers that may have been used in

publications or patents.

Once a verifiable identifier is provided, a comprehensive technical guide can be developed,

including the requested data tables, experimental protocols, and visualizations of signaling

pathways and experimental workflows.

To cite this document: BenchChem. [Unraveling LAS191859: A Deep Dive into its Chemical
Identity and Biological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608470#las191859-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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